Cas no 1174308-67-8 (5-(2-furoylamino)-1-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 5-(2-furoylamino)-1-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 1174308-67-8
• MF: C₁₀H₉N₃O₄
• MW: 235.196161985397
• CID: 5167074
• Update Time: 2025-10-09

5-(2-furoylamino)-1-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-furoylamino)-1-methyl-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C10H9N3O4/c1-13-8(5-6(12-13)10(15)16)11-9(14)7-3-2-4-17-7/h2-5H,1H3,(H,11,14)(H,15,16)
• InChI Key： PGDJBSYRIDMOAL-UHFFFAOYSA-N
• SMILES： N1(C)C(NC(C2=CC=CO2)=O)=CC(C(O)=O)=N1

Additional information on 5-(2-furoylamino)-1-methyl-1H-pyrazole-3-carboxylic acid

Comprehensive Overview of 5-(2-Furoylamino)-1-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 1174308-67-8)

5-(2-Furoylamino)-1-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 1174308-67-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrazole and furoyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a 1-methyl-1H-pyrazole core with a 2-furoylamino substituent, makes it a valuable building block for drug discovery and material science applications.

In recent years, the demand for heterocyclic compounds like 5-(2-furoylamino)-1-methyl-1H-pyrazole-3-carboxylic acid has surged due to their role in developing targeted therapies and sustainable agrochemicals. Researchers are particularly interested in its potential as a kinase inhibitor precursor, a topic frequently searched in scientific databases. The compound's carboxylic acid moiety further enhances its reactivity, enabling facile derivatization for structure-activity relationship (SAR) studies.

From an industrial perspective, CAS 1174308-67-8 is often discussed in the context of green chemistry and atom-efficient synthesis. With growing environmental concerns, chemists are exploring eco-friendly routes to produce such intermediates, aligning with the Principles of Green Chemistry. This aligns with trending searches like "sustainable synthesis of pyrazole derivatives" and "biodegradable chemical intermediates," reflecting the compound's relevance in modern research.

The pharmacological potential of 5-(2-furoylamino)-1-methyl-1H-pyrazole-3-carboxylic acid is another hot topic. Its structural similarity to known anti-inflammatory and antimicrobial agents has prompted investigations into its biological activity. Recent publications highlight its utility in designing small-molecule modulators for enzyme targets, a frequently searched area in medicinal chemistry forums.

Analytical characterization of CAS 1174308-67-8 typically involves advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure high purity, a critical factor for researchers who often search for "analytical methods for pyrazole-carboxylic acids." The compound's stability under various conditions is also a subject of interest, particularly for industrial-scale applications.

In material science, derivatives of 5-(2-furoylamino)-1-methyl-1H-pyrazole-3-carboxylic acid have shown promise in coordination chemistry and metal-organic frameworks (MOFs). This connects to trending searches like "functionalized pyrazoles in MOF design" and "organic linkers for catalysis." The compound's ability to act as a chelating ligand opens doors for innovative applications in catalysis and sensor development.

Regulatory aspects of 1174308-67-8 are frequently queried in chemical compliance databases. While not classified as hazardous under current standards, proper handling protocols are emphasized in Safety Data Sheets (SDS). This addresses common user concerns about "pyrazole derivative safety profiles" and "laboratory handling best practices."

The commercial availability of 5-(2-furoylamino)-1-methyl-1H-pyrazole-3-carboxylic acid through specialty chemical suppliers makes it accessible for diverse research applications. Procurement-related searches often include terms like "high-purity pyrazole-carboxylic acids" and "custom synthesis of heterocyclic intermediates," reflecting the compound's niche market demand.

Future research directions for CAS 1174308-67-8 may explore its computational chemistry applications, particularly in molecular docking studies. The rise of AI-driven drug discovery has increased interest in such compounds for virtual screening libraries, a topic gaining traction in scientific communities.

In summary, 5-(2-furoylamino)-1-methyl-1H-pyrazole-3-carboxylic acid represents a multifaceted compound with growing importance across scientific disciplines. Its unique chemical properties, combined with emerging applications in drug development and advanced materials, ensure its continued relevance in cutting-edge research and industrial innovation.